ethyl 2-[(4-isobutoxybenzoyl)amino]-3-phenylacrylate

• IUPAC Name: ethyl (Z)-2-[[4-(2-methylpropoxy)benzoyl]amino]-3-phenylprop-2-enoate
• InChI: InChI=1S/C22H25NO4/c1-4-26-22(25)20(14-17-8-6-5-7-9-17)23-21(24)18-10-12-19(13-11-18)27-15-16(2)3/h5-14,16H,4,15H2,1-3H3,(H,23,24)/b20-14-
• InChI Key: LOZWYNWHWRVNNN-ZHZULCJRSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)OCC(C)C
• Isomeric SMILES: CCOC(=O)/C(=C/C1=CC=CC=C1)/NC(=O)C2=CC=C(C=C2)OCC(C)C
• Molecular Formula: C22H25NO4
• Molecular Weight: 367.4 g/mol

Description

Ethyl 2-[(4-isobutoxybenzoyl)amino]-3-phenylacrylate, also known as IBOPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. IBOPA is a type of acrylate that is commonly used in the synthesis of polymers and other organic compounds.

Mechanism of Action

The mechanism of action of ethyl 2-[(4-isobutoxybenzoyl)amino]-3-phenylacrylate is not fully understood. However, it is believed that this compound acts as a crosslinking agent in the synthesis of polymers. This compound reacts with other monomers to form a polymer chain, which can then crosslink with other chains to form a stable polymer network.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that this compound is relatively non-toxic and does not have any significant adverse effects on living organisms.

Advantages and Limitations for Lab Experiments

Ethyl 2-[(4-isobutoxybenzoyl)amino]-3-phenylacrylate has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. This compound can be used as a monomer in the synthesis of various polymers, which can be tailored to specific applications. However, this compound has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several potential future directions for research on ethyl 2-[(4-isobutoxybenzoyl)amino]-3-phenylacrylate. One of the most significant areas of research is in the development of new polymers using this compound as a monomer. These polymers can have applications in various fields such as drug delivery, tissue engineering, and coatings. Another potential area of research is in the optimization of the synthesis method for this compound to improve its yield and reduce its cost. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential biochemical and physiological effects.
Conclusion:
In conclusion, this compound is a chemical compound that has significant potential for various applications in scientific research. This compound can be synthesized using a relatively simple method and has a high purity. This compound can be used as a monomer in the synthesis of various polymers, which can be tailored to specific applications. While there is limited information available on the biochemical and physiological effects of this compound, studies have shown that it is relatively non-toxic. Further research is needed to fully understand the potential applications of this compound and to optimize its synthesis method.

Synthesis Methods

The synthesis of ethyl 2-[(4-isobutoxybenzoyl)amino]-3-phenylacrylate involves the reaction between 4-isobutoxybenzoic acid and ethyl acrylate in the presence of a catalyst. The reaction takes place under reflux conditions and yields this compound as a white solid. The purity of this compound can be improved through various purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

Ethyl 2-[(4-isobutoxybenzoyl)amino]-3-phenylacrylate has been found to have various applications in scientific research. One of the most significant applications of this compound is in the synthesis of polymers. This compound can be used as a monomer in the synthesis of various polymers such as polyacrylates and polyesters. These polymers have applications in various fields such as drug delivery, tissue engineering, and coatings.